Cas no 643029-60-1 (4H-Pyrazole, 3,3'-(2,5-thiophenediyl)bis[4,4-dimethyl-)

• Product Name: 4H-Pyrazole, 3,3'-(2,5-thiophenediyl)bis[4,4-dimethyl-
• CAS No: 643029-60-1
• MF: C₁₄H₁₆N₄S
• MW: 272.368640899658
• CID: 424153
• PubChem ID: 71380101
• Update Time: 2025-04-19

4H-Pyrazole, 3,3'-(2,5-thiophenediyl)bis[4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-[5-(4,4-dimethylpyrazol-3-yl)thiophen-2-yl]-4,4-dimethylpyrazole
• DTXSID30802630
• 643029-60-1
• 3,3'-(Thiene-2,5-diyl)bis(4,4-dimethyl-4H-pyrazole)
• 4H-Pyrazole, 3,3'-(2,5-thiophenediyl)bis[4,4-dimethyl-

• Inchi： 1S/C14H16N4S/c1-13(2)7-15-17-11(13)9-5-6-10(19-9)12-14(3,4)8-16-18-12/h5-8H,1-4H3
• InChI Key： YPNRDAXHIDFTJR-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1C(C=NN=1)(C)C)C1C(C=NN=1)(C)C

Computed Properties

• Exact Mass: 272.10978
• Monoisotopic Mass: 272.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• PSA: 49.44